(4-Benzyloxybenzylamino)acetic acid methyl ester

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: methyl 2-[(4-phenylmethoxyphenyl)methylamino]acetate
• InChI: InChI=1S/C17H19NO3/c1-20-17(19)12-18-11-14-7-9-16(10-8-14)21-13-15-5-3-2-4-6-15/h2-10,18H,11-13H2,1H3
• InChI Key: NCGCIWPSRSEQCG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNCC1=CC=C(C=C1)OCC2=CC=CC=C2

Description

(4-Benzyloxybenzylamino)acetic acid methyl ester is a useful research compound. Its molecular formula is C17H19NO3 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of glycine methyl ester hydrochloride (2.07 g, 16.5 mmol) and 4-benzyloxybenzaldehyde (3.18 g, 15.0 mmol) in CH2Cl2 (50 mL) at 0° C. was added sodium triacetoxyborohydride (3.81 g, 18.0 mmol). The mixture was allowed to warm to room temperature and stirred for 4 hours. Aqueous NaHCO3 was added, and the mixture was stirred for 30 minutes. The aqueous layer was extracted three times with CH2Cl2. The combined organic extracts were washed with brine, dried over MgSo4, and concentrated. Flash chromatography (75% ethyl acetate/hexane) gave 1.98 g (46%) of the title compound as a white solid; mp 57-58° C.

Synthesis routes and methods II

Procedure details

To a suspension of glycine methyl ester hydrochloride (1.26 g, 10 mmol) and 4-benzyloxybenzaldehyde (2.12 g, 10 mmol) in DCM (50 mL), under nitrogen at 0° C., was added Na(OAc)3BH (3.81 g, 15 mmol). The suspension was allowed to warm to room temperature and stirred for 4 hours. The suspension was poured into saturated aqueous NaHCO3, and the layers were separated. The aqueous layer was extracted with DCM (4×25 mL). The combined organic extracts were dried over MgSO4 and concentrated. Flash chromatography (EA) gave 1.15 g (40.4%) of the title compound as a white solid; mp 57-58° C.